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Compound of Interest

Compound Name: 5-Methyldecane

Cat. No.: B1670057 Get Quote

For immediate release:

This document provides essential guidance on the safe and compliant disposal of 5-
Methyldecane, a flammable liquid hydrocarbon. Adherence to these procedures is critical for

ensuring personnel safety and environmental protection within research, scientific, and drug

development settings.

Immediate Safety and Hazard Information
5-Methyldecane is classified as a flammable liquid and presents a significant aspiration

hazard.[1] Repeated exposure may lead to skin dryness or cracking. It is crucial to prevent this

substance from entering drains or surface water, as it is very toxic to aquatic organisms.[1]

Key Hazards:

Flammable Liquid: Vapors may form explosive mixtures with air and can travel to an ignition

source and flash back.[1]

Aspiration Toxicity: May be fatal if swallowed and enters airways.[1]

Skin Irritation: Prolonged or repeated contact can cause defatting of the skin, leading to

irritation and dermatitis.

In case of a spill, immediately remove all sources of ignition, use spark-proof tools, and ensure

adequate ventilation.[1] Absorb the spill with an inert material and place it in a suitable, closed
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container for disposal.[1]

Quantitative Safety Data
A summary of key quantitative data for 5-Methyldecane is provided in the table below for easy

reference.

Property Value Source

Flash Point 48.8°C (119.8°F) LookChem

Boiling Point 186.1°C at 760 mmHg LookChem

Density 0.742 g/cm³ LookChem

Molecular Formula C₁₁H₂₄ PubChem[2]

Molecular Weight 156.31 g/mol PubChem[2]

Personal Protective Equipment (PPE)
When handling 5-Methyldecane, wearing appropriate personal protective equipment is

mandatory. This includes:

Eye and Face Protection: Wear safety glasses with side-shields or chemical goggles.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat, and if there is a risk of splashing, use chemical-

resistant aprons and boots.

Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator

with an organic vapor cartridge.

Step-by-Step Disposal Protocol
The disposal of 5-Methyldecane must be handled as hazardous waste. The following protocol

outlines the required steps:

Segregation and Collection:
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Collect waste 5-Methyldecane in a dedicated, properly labeled, and sealed container.

The container must be compatible with the chemical (e.g., a high-density polyethylene or

glass bottle).

Do not mix 5-Methyldecane waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste management plan.

Labeling:

Clearly label the waste container with "Hazardous Waste," "5-Methyldecane," and the

associated hazard pictograms (flammable liquid, health hazard).

Indicate the accumulation start date on the label.

Storage:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.

The storage area should be away from heat, sparks, open flames, and other sources of

ignition.[1]

Ensure secondary containment is in place to manage potential leaks.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the EHS department or contractor with a complete and accurate description of the

waste.

Regulatory Compliance:

All disposal activities must comply with local, regional, and national hazardous waste

regulations.[1] Chemical waste generators are responsible for the correct classification

and disposal of their waste.[1]
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Emergency Procedures
In case of skin contact: Immediately wash the affected area with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[1]

If swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 5-
Methyldecane.
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Step 1: Collection & Segregation

Step 2: Labeling

Step 3: Storage

Step 4: Disposal Arrangement

Step 5: Compliance

Collect Waste
5-Methyldecane

Use Designated, Labeled,
and Sealed Container

Label as 'Hazardous Waste'

Include Chemical Name
and Hazard Pictograms

Store in Designated,
Well-Ventilated Area

Away from Ignition Sources Ensure Secondary Containment

Contact EHS or Licensed
Waste Contractor

Provide Accurate
Waste Description

Adhere to all Local, Regional,
and National Regulations

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 5-Methyldecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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